5-[(Z)-2-(3-Hydroxy-4-methoxyphenyl)ethenyl]benzene-1,3-diol

• CAS No.: 500-65-2
• Product Name: 5-[(Z)-2-(3-Hydroxy-4-methoxyphenyl)ethenyl]benzene-1,3-diol
• Molecular Formula: C15H14O4
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 5-[(Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]benzene-1,3-diol
• Standard InChI: InChI=1S/C15H14O4/c1-19-15-5-4-10(8-14(15)18)2-3-11-6-12(16)9-13(17)7-11/h2-9,16-18H,1H3/b3-2-
• Standard InChIKey: PHMHDRYYFAYWEG-NSCUHMNNSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C\C2=CC(=CC(=C2)O)O)O
• SMILES: COC1=C(C=C(C=C1)C=CC2=CC(=CC(=C2)O)O)O
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC2=CC(=CC(=C2)O)O)O
• Appearance: Assay:≥98%A crystalline solid
• Melting Point: 186-187°C
• Physical Description: Solid
• Description: Rhapontigenin belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Rhapontigenin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, rhapontigenin is primarily located in the membrane (predicted from logP). Outside of the human body, rhapontigenin can be found in garden rhubarb and green vegetables. This makes rhapontigenin a potential biomarker for the consumption of these food products.
• Synonyms: 5-[(1E)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-1,3-benzenediol
• PubChem Compound: 10879760
• Last Modified: Nov 11 2021